Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate
Overview
Description
Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate is a chemical compound with the molecular formula C10H20N2O2 . It has a molecular weight of 200.28 .
Synthesis Analysis
Novel Schiff bases of 1-(2-Aminoethyl)piperidine-3-carboxylic acid were synthesized and characterized for anticonvulsant activity . The compounds were evaluated for in vitro blood–brain barrier (BBB) permeability by parallel artificial membrane permeability BBB assay (PAMPA-BBB) .Molecular Structure Analysis
The molecular structure of Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate consists of 34 atoms: 20 Hydrogen atoms, 10 Carbon atoms, 2 Nitrogen atoms, and 2 Oxygen atoms .Chemical Reactions Analysis
The compound has been used as a reactant in the synthesis of various pharmaceuticals . For instance, it has been used in the synthesis of novel N-substituted piperidine-3-carboxylic acid derivatives as potential anticonvulsants .Physical And Chemical Properties Analysis
Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate is a liquid at room temperature . It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Preparation of Symmetrical Ketones from Organolithiums
Another application is in the preparation of symmetrical ketones from organolithium compounds. This process is vital in synthesizing various organic compounds, including pharmaceuticals and agrochemicals.
These are some of the unique applications of Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate in scientific research. Each application represents a critical area of research and highlights the compound’s versatility in organic synthesis and chemical analysis .
Mechanism of Action
While the specific mechanism of action for Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate is not mentioned, it has been used as a reactant for the synthesis of various pharmaceuticals, including DPP-4 inhibitors, Dual H1/5-HT2A receptor antagonists for the treatment of sleep disorders, Serotonin and noradrenaline reuptake inhibitors, and GABA uptake inhibitors .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 3-(1-aminoethyl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-3-14-10(13)12-6-4-5-9(7-12)8(2)11/h8-9H,3-7,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGPAWRCOUINSRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCCC(C1)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(1-aminoethyl)piperidine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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